N-[(3-Bromo-1,2-oxazol-5-yl)methyl]-2-(4-methyl-1,3-thiazol-5-yl)ethanamine;dihydrochloride
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Overview
Description
Oxazoles are a class of organic compounds that contain a five-membered heterocyclic ring with an oxygen atom and a nitrogen atom . Thiazoles, on the other hand, are organic compounds that contain a five-membered ring with a sulfur atom and a nitrogen atom . Both of these classes of compounds are known to exhibit a wide range of biological activities .
Molecular Structure Analysis
The molecular structure of oxazoles and thiazoles is characterized by a five-membered heterocyclic ring. In oxazoles, one of the ring atoms is an oxygen atom, and another is a nitrogen atom . In thiazoles, one of the ring atoms is a sulfur atom, and another is a nitrogen atom .Chemical Reactions Analysis
Oxazoles and thiazoles can undergo a variety of chemical reactions, depending on the functional groups present in the molecule . These reactions can lead to the formation of various derivatives with different biological activities .Physical and Chemical Properties Analysis
Oxazoles and thiazoles are generally stable compounds. They are often soluble in common organic solvents . The exact physical and chemical properties of a specific oxazole or thiazole derivative would depend on its molecular structure .Scientific Research Applications
Crystal Structure Analysis
- Crystal Structure and Theoretical Study of N,N-di[(5-chloro-2-oxo-2,3-dihydrobenzo[d]oxazole-3-yl)methyl]ethanamine
- This study explores the crystal and electronic structure of a related compound, highlighting the importance of such analyses in understanding the molecular interactions and potential applications in materials science and pharmacology (Aydın, Soyer, Akkurt, & Büyükgüngör, 2017).
Synthesis and Biological Activity
- Synthesis of New 2-Substituted 6-Bromo-3-methylthiazolo[3,2-a]-benzimidazole Derivatives and their Biological Activities
- This research involves the synthesis of related thiazole and oxazole derivatives, exploring their potential as immunosuppressors and immunostimulators, indicating the relevance of such compounds in immunological research and drug development (Abdel‐Aziz, Hamdy, Gamal-Eldeen, & Fakhr, 2011).
Anti-Tubercular Activity
- Synthesis and evaluation of some novel N-(3,5-diphenyl-4,5-dihydro-1,2-oxazol-4-yl)methyl,aniline)-n-(4-sulfamoylphenyl) benzamide and N-(3,5-diphenyl-4,5-dihydro-1,2-oxazol-4-yl)methyl aniline)benzene sulfonamide for anti-tubercular activity
- This study highlights the potential of oxazole derivatives in treating tuberculosis, suggesting a possible application area for compounds with similar structures (Dighe, Mahajan, Maste, & Bhat, 2012).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[(3-bromo-1,2-oxazol-5-yl)methyl]-2-(4-methyl-1,3-thiazol-5-yl)ethanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrN3OS.2ClH/c1-7-9(16-6-13-7)2-3-12-5-8-4-10(11)14-15-8;;/h4,6,12H,2-3,5H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWJRWLUATOTIRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)CCNCC2=CC(=NO2)Br.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrCl2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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